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Compound of Interest

Compound Name: (R)-(-)-Epichlorohydrin

Cat. No.: B123956 Get Quote

Essential Safety and Handling Guide for (R)-(-)-
Epichlorohydrin
(R)-(-)-Epichlorohydrin is a highly reactive, flammable, corrosive, and carcinogenic organic

compound utilized in various synthetic processes within research and drug development.[1][2]

Due to its hazardous nature, stringent safety protocols and the use of appropriate personal

protective equipment (PPE) are imperative to ensure the safety of laboratory personnel. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to mitigate the risks associated with its handling.

Health Hazard Information
(R)-(-)-Epichlorohydrin is classified as a probable human carcinogen and a mutagen and

should be handled with extreme caution.[3] It is toxic if inhaled, swallowed, or absorbed

through the skin.[4][5] Exposure can cause severe irritation and burns to the skin, eyes, and

respiratory tract.[3][6][7] Inhalation may lead to pulmonary edema, a medical emergency.[3]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to prevent exposure. The following table

summarizes the recommended PPE for handling (R)-(-)-Epichlorohydrin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b123956?utm_src=pdf-interest
https://www.benchchem.com/product/b123956?utm_src=pdf-body
https://www.benchchem.com/product/b123956?utm_src=pdf-body
https://www.benchchem.com/product/b123956?utm_src=pdf-body
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_Epichlorohydrin_Reviewed.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172406/CSP-Epichlorohydrin.pdf
https://www.benchchem.com/product/b123956?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0828.pdf
https://www.capotchem.com/doc/msds_51594-55-9.do
https://www.fishersci.com/store/msds?partNumber=AC349010010&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0828.pdf
https://cameochemicals.noaa.gov/report?key=CH3354
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2019/01/SOP-for-Epichlorohydrin-1.docx
https://nj.gov/health/eoh/rtkweb/documents/fs/0828.pdf
https://www.benchchem.com/product/b123956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment

Hand Protection

Polyvinyl alcohol or butyl gloves are

recommended. DO NOT USE NITRILE OR

NEOPRENE GLOVES.[1][2][7] Always inspect

gloves for integrity before use.[4][7]

Eye Protection

ANSI Z87.1-compliant safety goggles are

required.[1][2] A face shield should be worn in

addition to goggles when there is a splash

hazard.[1][2]

Body Protection

A flame-resistant lab coat is necessary.[1][2] For

handling larger quantities, a chemical-resistant

apron should be worn over the lab coat.[1][2]

Contaminated clothing must be removed

immediately.[6]

Respiratory

All work with (R)-(-)-Epichlorohydrin must be

conducted in a certified chemical fume hood.[1]

[2] If work in a fume hood is not feasible, contact

Environmental Health and Safety to assess the

need for respiratory protection.[1][2]

Engineering Controls and Storage
Proper engineering controls and storage are essential for safely managing (R)-(-)-
Epichlorohydrin.
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Control/Storage Parameter Specification

Ventilation

All handling and use of (R)-(-)-Epichlorohydrin

must occur within a certified, ducted chemical

fume hood with electrically grounded equipment.

[1][2]

Storage

Store in a tightly closed container under an inert

gas in a dry, cool, and well-ventilated area.[1][2]

[7][8] The storage location should be a

designated flammable storage cabinet.[1][2]

Keep away from heat, sparks, and open flames.

[1][2][5]

Incompatibilities

Avoid contact with acids, bases, ammonia,

amines, sodium/sodium oxides, zinc,

magnesium, aluminum and its alloys, and halide

salts.[1][2][7]

Operational and Disposal Plans
The following protocols provide step-by-step guidance for the safe handling and disposal of

(R)-(-)-Epichlorohydrin.

Experimental Workflow for Handling (R)-(-)-
Epichlorohydrin
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Preparation

Handling

Post-Handling & Cleanup

Obtain Pre-Approval from PI/Supervisor

Review Safety Data Sheet (SDS)

Ensure Emergency Equipment is Accessible
(Eyewash, Safety Shower, Spill Kit)

Don Appropriate PPE

Work Exclusively in a Certified Fume Hood

Ground all Equipment to Prevent Static Discharge

Dispense and Use the Chemical

Decontaminate Work Surfaces with Soap and Water

Properly Dispose of Contaminated Materials

Remove and Dispose of Gloves

Wash Hands Thoroughly
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Caption: Standard operating procedure for handling (R)-(-)-Epichlorohydrin.
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Spill Response Protocol
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

further contamination.

Spill Response

Spill Occurs

Notify Others in the Area and Supervisor

Evacuate the Immediate Area

Assess Spill Size

Small Spill: Use Lab Spill Kit to Clean Up

Small

Large Spill: Call Emergency Services (911)

Large

Decontaminate the Area

Click to download full resolution via product page

Caption: Emergency response workflow for an (R)-(-)-Epichlorohydrin spill.

Waste Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b123956?utm_src=pdf-body-img
https://www.benchchem.com/product/b123956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste contaminated with (R)-(-)-Epichlorohydrin must be treated as hazardous waste.

Collect Waste: Collect all (R)-(-)-Epichlorohydrin waste, including contaminated PPE and

cleaning materials, in a designated and properly labeled hazardous waste container.

Container Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste"

and the chemical name, "(R)-(-)-Epichlorohydrin".

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area, away from incompatible materials.

Disposal Method: The primary recommended method for disposal is incineration.[9] It is

crucial to ensure complete combustion to prevent the formation of phosgene. An acid

scrubber is required to remove the resulting halo acids.[9]

Aqueous Waste: Aqueous waste containing (R)-(-)-Epichlorohydrin can be treated with a

caustic solution to saponify it, and the resulting glycerol can be biodegraded in a sewage

treatment facility.[9]

Regulatory Compliance: All disposal must be conducted in accordance with local, state, and

federal regulations. Contact your institution's Environmental Health and Safety department

for specific disposal procedures.[3]

Emergency and First Aid Procedures
Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Skin Contact

Immediately remove all contaminated clothing

and accessories.[1][6] Flush the affected area

with large amounts of water for at least 15

minutes.[6] Seek immediate medical attention.

[1][2]

Eye Contact

Immediately flush eyes with lukewarm water for

at least 15 minutes, holding the eyelids open.[6]

Remove contact lenses if present and easy to

do.[5] Seek immediate medical attention.[4]

Inhalation

Move the individual to fresh air immediately.[1]

[2] If breathing is difficult or has stopped,

provide artificial respiration.[5][6] Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[5] Rinse the mouth

with water.[1][2][4] Never give anything by

mouth to an unconscious person.[4] Seek

immediate medical attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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